Cas no 2680799-01-1 (tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate
• CAS No: 2680799-01-1
• MF: C₁₁H₁₂BrFN₂O₄
• MW: 335.126385688782
• CID: 5623508
• PubChem ID: 165928937
• Update Time: 2025-06-08

tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296255
• 2680799-01-1
• tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate

• Inchi： 1S/C11H12BrFN2O4/c1-11(2,3)19-10(16)14-8-5-7(13)6(12)4-9(8)15(17)18/h4-5H,1-3H3,(H,14,16)
• InChI Key： WFADUYLICSCSJL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 333.99645g/mol
• Monoisotopic Mass: 333.99645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate

Introduction to Tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate (CAS No. 2680799-01-1)

Tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate, with the CAS number 2680799-01-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of both bromo and fluoro substituents, along with a nitro group, makes this molecule particularly intriguing from a structural and functional perspective.

The structural formula of tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate features a phenyl ring that is modified by these halogen atoms and a nitro group. The tert-butyl moiety attached to the carbamate group enhances the lipophilicity of the compound, which is a crucial factor in determining its bioavailability and pharmacokinetic properties. This structural arrangement not only contributes to the compound's stability but also opens up possibilities for further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in exploring the potential of halogenated aromatic compounds in medicinal chemistry. The halogen atoms, particularly bromine and fluorine, introduce unique electronic and steric properties that can influence the reactivity and binding affinity of the molecule towards biological targets. For instance, the electron-withdrawing nature of the nitro group can enhance the electrophilicity of the aromatic ring, facilitating various chemical transformations that are useful in drug synthesis.

The pharmaceutical industry has been actively investigating carbamates as pharmacophores due to their broad spectrum of biological activities. Carbamates exhibit properties such as muscle relaxant, anticonvulsant, and anti-inflammatory effects, making them promising candidates for therapeutic applications. The specific arrangement of substituents in tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate suggests that it may possess unique pharmacological properties that could be exploited for developing novel drugs.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. The presence of reactive sites such as the nitro group allows for further functionalization through reduction or diazotization reactions, enabling the synthesis of derivatives with tailored properties. Additionally, the bromo substituent can participate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures found in many active pharmaceutical ingredients (APIs).

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to modulate metabolic stability and binding interactions. The fluoro group in tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate can enhance the compound's bioavailability by reducing metabolic degradation. Moreover, fluorine atoms are known to improve binding affinity by increasing hydrophobic interactions with biological targets. These properties make this compound an attractive candidate for developing drugs with improved pharmacokinetic profiles.

The synthesis of tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The starting materials typically include 4-bromo-5-fluoro-2-nitrobenzene, which undergoes carbamylation using tert-butanol under acidic conditions. The reaction conditions must be carefully controlled to prevent side reactions and ensure regioselectivity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to monitor the reaction progress and confirm the identity of intermediates and products.

In conclusion, tert-butyl N-(4-bromo-5-fluoro-2-nitrophenyl)carbamate (CAS No. 2680799-01-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with tailored biological activities. The ongoing research in halogenated aromatic compounds and carbamates underscores the importance of this compound in drug development efforts aimed at addressing unmet medical needs.